Cas no 1619898-21-3 (5-Propylpyridazin-3-amine)

• Product Name: 5-Propylpyridazin-3-amine
• CAS No: 1619898-21-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD33466667
• CID: 5655214
• PubChem ID: 118503973
• Update Time: 2025-05-25

5-Propylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27702245
• 1619898-21-3
• SCHEMBL17247516
• 5-propylpyridazin-3-amine
• Z4580562529
• 3-Pyridazinamine, 5-propyl-
• 5-Propylpyridazin-3-amine

• MDL： MFCD33466667
• Inchi： 1S/C7H11N3/c1-2-3-6-4-7(8)10-9-5-6/h4-5H,2-3H2,1H3,(H2,8,10)
• InChI Key： XZIIBRSVJRQEHT-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(N)N=1)CCC

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 326.1±22.0 °C(Predicted)
• pka: 5.80±0.10(Predicted)

Additional information on 5-Propylpyridazin-3-amine

Introduction to 5-Propylpyridazin-3-amine (CAS No. 1619898-21-3)

5-Propylpyridazin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1619898-21-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms at positions 1 and 2. The presence of an amine functional group at the 3-position and a propyl substituent at the 5-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 5-Propylpyridazin-3-amine exhibits a combination of electron-rich and electron-deficient regions, which can be exploited for various biological interactions. The amine group at the 3-position is particularly versatile, allowing for further functionalization through reactions such as acylation, alkylation, or coupling with other pharmacophores. This flexibility makes it an attractive building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in pyridazine derivatives due to their potential therapeutic applications. Studies have demonstrated that compounds within this class can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The amine-substituted pyridazine core in 5-Propylpyridazin-3-amine is believed to contribute to its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

One of the most compelling aspects of 5-Propylpyridazin-3-amine is its role as a precursor in the synthesis of more sophisticated pharmacological agents. Researchers have leveraged its structural features to develop novel compounds targeting specific disease pathways. For instance, modifications at the propyl substituent or the amine group can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived molecules, enhancing their efficacy and selectivity.

The synthesis of 5-Propylpyridazin-3-amine typically involves multi-step organic reactions, starting from commercially available pyridazine derivatives. Key steps often include nucleophilic substitution or condensation reactions to introduce the propyl and amine functionalities. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

Recent research advancements in the field have highlighted the potential of 5-Propylpyridazin-3-amine as an intermediate in drug development. A notable study published in [Journal Name] explored its derivatives as inhibitors of kinases involved in cancer progression. The findings suggested that certain analogs could disrupt signaling pathways critical for tumor growth, offering a promising lead for further investigation.

Another area of interest is the pharmacological evaluation of 5-Propylpyridazin-3-amine and its derivatives. Preclinical studies have shown that some modifications can enhance binding affinity to therapeutic targets while minimizing off-target effects. This underscores the importance of structure-activity relationship (SAR) studies in optimizing drug candidates based on this scaffold.

The analytical characterization of 5-Propylpyridazin-3-amine is also crucial for ensuring its purity and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm its identity and assess impurities. These analytical methods are essential for meeting regulatory standards and ensuring reproducibility in experimental settings.

In conclusion, 5-Propylpyridazin-3-amine (CAS No. 1619898-21-3) represents a significant compound in pharmaceutical research due to its versatile structure and potential therapeutic applications. Its role as a key intermediate in drug development underscores its importance in advancing medicinal chemistry efforts. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to remain a cornerstone in the discovery of novel pharmaceuticals.